Cas no 2169193-87-5 (3-5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylpropanoic acid)

• Product Name: 3-5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylpropanoic acid
• CAS No: 2169193-87-5
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 5974030
• PubChem ID: 154879046
• Update Time: 2025-08-05

3-5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylpropanoic acid
• 3-(5-(Difluoromethyl)-1-methyl-1H-pyrazol-3-yl)propanoic acid
• 2169193-87-5
• AKOS040891462
• 3-[5-(Difluoromethyl)-1-methylpyrazol-3-yl]propanoic acid
• EN300-1457396
• 3-[5-(difluoromethyl)-1-methyl-1H-pyrazol-3-yl]propanoic acid

• Inchi： 1S/C8H10F2N2O2/c1-12-6(8(9)10)4-5(11-12)2-3-7(13)14/h4,8H,2-3H2,1H3,(H,13,14)
• InChI Key： AKOVQNUQMNHDQM-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CCC(=O)O)=NN1C)F

Computed Properties

• Exact Mass: 204.07103389g/mol
• Monoisotopic Mass: 204.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylpropanoic acid

Comprehensive Overview of 3-5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylpropanoic acid (CAS No. 2169193-87-5)

The compound 3-5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylpropanoic acid (CAS No. 2169193-87-5) is a fluorinated pyrazole derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the difluoromethyl group and the propanoic acid moiety, make it a versatile intermediate for synthesizing biologically active molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

One of the key reasons behind the growing popularity of 3-5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylpropanoic acid is its role in the development of novel enzyme inhibitors. The pyrazole ring system is a common pharmacophore found in many FDA-approved drugs, and the introduction of fluorine atoms often enhances metabolic stability and bioavailability. This compound is particularly relevant in the context of sustainable agriculture, as it can be used to design eco-friendly pesticides with reduced environmental impact.

Recent advancements in green chemistry have further highlighted the importance of 3-5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylpropanoic acid. Scientists are exploring solvent-free synthesis routes and catalytic methods to produce this compound with minimal waste. These efforts align with the global push toward carbon neutrality and the adoption of ESG (Environmental, Social, and Governance) principles in chemical manufacturing.

From a pharmaceutical perspective, the difluoromethyl group in this compound is of particular interest. Fluorine incorporation is a well-established strategy to improve the pharmacokinetic properties of drug candidates. The propanoic acid moiety also offers opportunities for further derivatization, enabling the creation of prodrugs or conjugates with enhanced tissue targeting. This makes 3-5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylpropanoic acid a valuable building block for precision medicine applications.

In the realm of agrochemicals, this compound is being investigated for its potential to address emerging challenges such as pesticide resistance. The combination of the pyrazole core and fluorine substituents may lead to new modes of action, offering solutions for crop protection in an era of climate change and evolving pest populations. Industry leaders are particularly keen on optimizing the synthesis of this compound to ensure cost-effective production at scale.

The analytical characterization of 3-5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylpropanoic acid is another area of active research. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its structure and purity. These studies are crucial for ensuring reproducibility in both academic and industrial settings, where stringent quality control standards must be met.

Looking ahead, the demand for 3-5-(difluoromethyl)-1-methyl-1H-pyrazol-3-ylpropanoic acid is expected to rise, driven by its multifaceted applications. Whether in the development of next-generation therapeutics or innovative crop protection solutions, this compound exemplifies the intersection of chemistry and sustainability. As research continues, it will be exciting to see how this molecule contributes to solving some of the most pressing challenges in health and agriculture.